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Compound of Interest

Compound Name: 2-Methyl-5-nitrobenzoic acid

Cat. No.: B021343 Get Quote

For researchers and professionals in drug development, the meticulous management of

chemical reagents is fundamental to laboratory safety and environmental stewardship. This

document provides a comprehensive, step-by-step protocol for the proper disposal of 2-
Methyl-5-nitrobenzoic acid, compiled from current safety data sheets and chemical handling

guidelines.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant

gloves, eye protection (safety glasses or goggles), and a lab coat. All handling of 2-Methyl-5-
nitrobenzoic acid should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation.[1]

Quantitative Data for Safe Handling
The following table summarizes key quantitative data for 2-Methyl-5-nitrobenzoic acid, which

is crucial for its safe handling and storage.
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Property Value

CAS Number 1975-52-6

Molecular Weight 181.15 g/mol [2]

Appearance Needles or beige solid[2][3]

Melting Point 175-180 °C (347-356 °F)[2][4]

Solubility in Water Insoluble (< 1 mg/mL at 72 °F)[2][3][4]

log Pow 1.9[1]

Step-by-Step Disposal Protocol
The disposal of 2-Methyl-5-nitrobenzoic acid must be in strict adherence to local, regional,

and national hazardous waste regulations.[1] The subsequent protocol details the general

procedures for its safe disposal.

Waste Collection and Storage
Collection: Collect waste 2-Methyl-5-nitrobenzoic acid in a designated, properly labeled,

and sealed container.

Storage: Store the waste container in a cool, dry, and well-ventilated area. It should be kept

away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Small Spills and Residue Cleanup
In the event of a small spill, follow these steps:

Ventilation and Ignition Sources: Ensure the area is well-ventilated and remove any potential

sources of ignition, as the compound is likely combustible.[2][3]

Dampening: To prevent the formation of dust, dampen the spilled solid material with acetone.

[3]

Collection: Carefully transfer the dampened material into a suitable container for chemical

waste. Use absorbent paper dampened with acetone to collect any remaining residue.[3]
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Decontamination: The contaminated surfaces should be washed first with acetone and then

with a strong soap and water solution.[3]

Sealing: Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag

for disposal.[3]

Final Disposal
Hazardous Waste Classification: Chemical waste generators are responsible for determining

if a discarded chemical is classified as a hazardous waste.[1]

Professional Disposal: Dispose of the contents and container through an approved waste

disposal plant.[1] Do not allow the chemical to be released into the environment or flushed

down the drain.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methyl-5-nitrobenzoic acid.
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Disposal of 2-Methyl-5-nitrobenzoic Acid

Start: Have 2-Methyl-5-nitrobenzoic acid for disposal

Is it a small spill or bulk waste?

Follow Small Spill Protocol:
1. Ensure ventilation & remove ignition sources.

2. Dampen with acetone.
3. Collect in a labeled container.

4. Decontaminate area.

Small Spill

Follow Bulk Waste Protocol:
1. Collect in a labeled, sealed container.

2. Store in a cool, dry, ventilated area away from incompatibles.

Bulk Waste

Engage Approved Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-Methyl-5-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021343#2-methyl-5-nitrobenzoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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